Cas no 941982-44-1 (N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylcyclopropanecarboxamide)

• Product Name: N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylcyclopropanecarboxamide
• CAS No: 941982-44-1
• MF: C₁₆H₂₀N₂O₃
• MW: 288.341604232788
• CID: 5502902
• Update Time: 2025-05-23

N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-methoxy-3-(2-oxopiperidin-1-yl)phenyl]cyclopropanecarboxamide
• N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylcyclopropanecarboxamide

• Inchi： 1S/C16H20N2O3/c1-21-14-8-7-12(17-16(20)11-5-6-11)10-13(14)18-9-3-2-4-15(18)19/h7-8,10-11H,2-6,9H2,1H3,(H,17,20)
• InChI Key： NTPUWQQRURXXRU-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(OC)C(N3CCCCC3=O)=C2)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylcyclopropanecarboxamide

N-4-Methoxy-3-(2-Oxopiperidin-1-yl)Phenylcyclopropanecarboxamide: A Comprehensive Overview

The compound with CAS No. 941982-44-1, known as N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylcyclopropanecarboxamide, has garnered significant attention in the field of organic chemistry and drug discovery. This molecule is a derivative of cyclopropane carboxamide, which has been extensively studied for its potential applications in pharmaceuticals and agrochemicals. The cyclopropane ring is a unique structural feature that contributes to the molecule's stability and reactivity, making it a valuable component in various chemical reactions.

Recent studies have highlighted the importance of N-substituted cyclopropanecarboxamides in medicinal chemistry. These compounds are known for their ability to modulate enzyme activity and interact with biological targets, such as kinases and proteases. The 4-methoxy group attached to the phenyl ring in this compound adds electron-donating properties, enhancing its solubility and bioavailability. This makes it a promising candidate for drug development, particularly in the treatment of diseases like cancer and inflammatory disorders.

The 2-oxopiperidine moiety in the molecule plays a crucial role in its pharmacological activity. Piperidines are six-membered cyclic amines that are commonly found in natural products and synthetic drugs. The presence of the ketone group (2-oxo) introduces additional functional diversity, enabling the molecule to participate in hydrogen bonding and other non-covalent interactions. This feature is particularly advantageous in designing drugs with high specificity and potency.

One of the most recent advancements in the study of this compound involves its application as a kinase inhibitor. Researchers have demonstrated that N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylcyclopropanecarboxamide can effectively inhibit the activity of protein kinases, which are key players in cellular signaling pathways. This discovery opens new avenues for developing targeted therapies against various cancers, where kinase activity is often dysregulated.

In addition to its pharmacological applications, this compound has also been explored for its potential use in agrochemicals. The cyclopropane ring confers resistance to certain enzymes found in pests, making it a viable option for developing eco-friendly pesticides. Recent field trials have shown promising results, indicating that this compound could be an effective alternative to traditional chemical pesticides without adverse environmental impacts.

The synthesis of N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylcyclopropanecarboxamide involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the cyclopropane ring through [2+1] cycloaddition reactions and the subsequent functionalization of the phenyl group with methoxy and piperidine substituents. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

From a structural standpoint, the molecule exhibits a high degree of symmetry, which contributes to its stability under various chemical conditions. The interplay between the electron-donating methoxy group and the electron-withdrawing carboxamide group creates a balanced electronic environment that enhances its reactivity towards nucleophilic and electrophilic attacks. This property is exploited in various chemical transformations, making it a versatile building block in organic synthesis.

Furthermore, computational studies have provided valuable insights into the molecular dynamics of this compound. Using advanced molecular modeling techniques, researchers have been able to predict its binding affinity towards various biological targets with high accuracy. These studies have also revealed key interactions that govern its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

In conclusion, N-4-methoxy-3-(2-Oxopiperidin -1 - yl ) phenyl cyclopropanecarboxamide (CAS No. 941982 - 44 - 1 ) stands out as a remarkable example of how structural diversity can be harnessed to create molecules with multifaceted applications. Its unique combination of functional groups and structural features positions it as a valuable asset in both medicinal and agricultural chemistry.